Cas no 65444-05-5 (Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester)

Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester structure
65444-05-5 structure
Product Name:Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
CAS No:65444-05-5
MF:C12H13ClO2S
MW:256.748421430588
CID:399248
PubChem ID:10377734
Update Time:2025-04-19

Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-[3-chloro-3-oxo-2-(phenylmethyl)propyl] ester
    • S-(2-benzyl-3-chloro-3-oxopropyl) ethanethioate
    • 2-Acetylthiomethyl-3-Phenylpropionyl Chloride
    • 65444-05-5
    • SYIWWWZVQZBRJE-UHFFFAOYSA-N
    • 3-Acetylthio-2-benzylpropanoyl chloride
    • 2-acetylthiomethyl-3-phenylpropanoyl chloride
    • SCHEMBL6573900
    • DTXSID60438981
    • 2-acetylthiomethyl-3-phenyl-propionyl chloride
    • Inchi: 1S/C12H13ClO2S/c1-9(14)16-8-11(12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
    • InChI Key: SYIWWWZVQZBRJE-UHFFFAOYSA-N
    • SMILES: ClC(C(CSC(C)=O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 256.0324785g/mol
  • Monoisotopic Mass: 256.0324785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.4Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.